Cas no 131878-23-4 (tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate
• CAS No: 131878-23-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD01321148
• CID: 135897
• Update Time: 2025-06-15

tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
• (3R)-(+)-1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
• R-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-(+)-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-1-Benzyl-3-(Boc-amino)pyrrolidine
• (R)-1-BENZYL-3-N-BOC-AMINO-PYRROLIDINE
• Carbamic acid,N-[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl (R)-1-benzylpyrrolidin-3-ylcarbamate
• i>)-(+)-1-Benzyl-3-(<i>tert<
• tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate
• (R)-1-Benzyl-3-NBoc-aMinopyrrolidin
• (R)-Tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
• (R)-1-BENZYL-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
• (R)-1-BENZLY-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
• (R)-(1-BENZYL-PYRROLIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• [(3R)-1-(Phenylmethyl)-3-pyrrolidinyl]-carbamic acid 1,1-dimethylethyl ester
• TERT-BUTYL(R)-1-BENZYLPYRROLIDIN-3-YLCARBAMATE
• (3R)-(+)-1-BENZYL-3-(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE 98+%

• MDL： MFCD01321148
• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)17-14-9-10-18(12-14)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,17,19)/t14-/m1/s1
• InChI Key： PHOIDJGLYWEUEK-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 276.18400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Density: 1.08
• Melting Point: 78.0 to 81.0 deg-C
• Boiling Point: 385.1°Cat760mmHg
• Flash Point: 186.7°C
• Refractive Index: 18.5 ° (C=2, EtOH)
• PSA: 41.57000
• LogP: 3.11440
• Solubility: Not determined
• Optical Activity: [α]20/D +6°, c = 1% in chloroform

tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate

Introduction to Tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate (CAS No. 131878-23-4)

Tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate, a compound with the chemical identifier CAS No. 131878-23-4, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate incorporates a unique combination of functional groups that contribute to its distinct pharmacological properties. The presence of a tert-butyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Additionally, the benzylpyrrolidin-3-yl moiety introduces a stereogenic center at the 3-position, which is crucial for determining the enantiomeric purity and biological efficacy of the compound.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatile applications in drug design. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific configuration of (3R)-1-benzylpyrrolidin-3-yl in this compound suggests that it may exhibit selectivity towards certain biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of studying tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate is its potential role in addressing unmet medical needs. Current research indicates that this compound may possess inhibitory properties against various enzymes and receptors involved in pathological processes. For instance, studies have shown that derivatives with similar structural motifs can modulate signaling pathways associated with inflammation, neurodegeneration, and cancer progression.

The synthesis of tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as chiral resolution techniques and transition-metal-catalyzed reactions, are employed to ensure high yield and enantiomeric purity. These synthetic strategies not only highlight the complexity of working with such molecules but also underscore the importance of innovative approaches in modern drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological behavior of tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for structure-based drug design. These computational tools enable researchers to predict and optimize the pharmacokinetic and pharmacodynamic properties of the compound, thereby accelerating the development process.

The potential therapeutic applications of tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate extend across multiple disease areas. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key enzymes implicated in metabolic disorders, such as acetylcholinesterase and butyrylcholinesterase. Moreover, its ability to interact with specific receptors has opened avenues for exploring its role in central nervous system disorders, including Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butyl N-[(3R)-1-benzylpyrrolidin-3-yl]carbamate (CAS No. 131878-23-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.